Cas no 51303-72-1 (Benzene, [(2-fluoroethyl)sulfonyl]-)

• Product Name: Benzene, [(2-fluoroethyl)sulfonyl]-
• CAS No: 51303-72-1
• MF: C₈H₉FO₂S
• MW: 188.219264745712
• CID: 362592
• PubChem ID: 66796542
• Update Time: 2025-04-19

Benzene, [(2-fluoroethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(2-fluoroethyl)sulfonyl]-
• 2-fluoroethylsulfonylbenzene
• DTXSID70735791
• (2-Fluoroethanesulfonyl)benzene
• SCHEMBL778246
• 51303-72-1

• Inchi： 1S/C8H9FO2S/c9-6-7-12(10,11)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： KSSCPGBAPDVQEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCF)(=O)=O

Computed Properties

• Exact Mass: 188.03077
• Monoisotopic Mass: 188.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14